Cas no 2168010-20-4 (2-(2-cyanoacetyl)-1,3-thiazole-5-carboxylic acid)
2-(2-cyanoacetyl)-1,3-thiazole-5-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-(2-cyanoacetyl)-1,3-thiazole-5-carboxylic acid
- EN300-1268942
- 2168010-20-4
-
- Inchi: 1S/C7H4N2O3S/c8-2-1-4(10)6-9-3-5(13-6)7(11)12/h3H,1H2,(H,11,12)
- InChI Key: SIUCBVPRLWRFOS-UHFFFAOYSA-N
- SMILES: S1C(C(=O)O)=CN=C1C(CC#N)=O
Computed Properties
- Exact Mass: 195.99426317g/mol
- Monoisotopic Mass: 195.99426317g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 13
- Rotatable Bond Count: 3
- Complexity: 283
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.7
- Topological Polar Surface Area: 119Ų
2-(2-cyanoacetyl)-1,3-thiazole-5-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1268942-0.05g |
2-(2-cyanoacetyl)-1,3-thiazole-5-carboxylic acid |
2168010-20-4 | 0.05g |
$719.0 | 2023-05-26 | ||
| Enamine | EN300-1268942-0.1g |
2-(2-cyanoacetyl)-1,3-thiazole-5-carboxylic acid |
2168010-20-4 | 0.1g |
$755.0 | 2023-05-26 | ||
| Enamine | EN300-1268942-0.25g |
2-(2-cyanoacetyl)-1,3-thiazole-5-carboxylic acid |
2168010-20-4 | 0.25g |
$789.0 | 2023-05-26 | ||
| Enamine | EN300-1268942-0.5g |
2-(2-cyanoacetyl)-1,3-thiazole-5-carboxylic acid |
2168010-20-4 | 0.5g |
$823.0 | 2023-05-26 | ||
| Enamine | EN300-1268942-1.0g |
2-(2-cyanoacetyl)-1,3-thiazole-5-carboxylic acid |
2168010-20-4 | 1g |
$857.0 | 2023-05-26 | ||
| Enamine | EN300-1268942-2.5g |
2-(2-cyanoacetyl)-1,3-thiazole-5-carboxylic acid |
2168010-20-4 | 2.5g |
$1680.0 | 2023-05-26 | ||
| Enamine | EN300-1268942-5.0g |
2-(2-cyanoacetyl)-1,3-thiazole-5-carboxylic acid |
2168010-20-4 | 5g |
$2485.0 | 2023-05-26 | ||
| Enamine | EN300-1268942-10.0g |
2-(2-cyanoacetyl)-1,3-thiazole-5-carboxylic acid |
2168010-20-4 | 10g |
$3683.0 | 2023-05-26 | ||
| Enamine | EN300-1268942-50mg |
2-(2-cyanoacetyl)-1,3-thiazole-5-carboxylic acid |
2168010-20-4 | 50mg |
$719.0 | 2023-10-02 | ||
| Enamine | EN300-1268942-100mg |
2-(2-cyanoacetyl)-1,3-thiazole-5-carboxylic acid |
2168010-20-4 | 100mg |
$755.0 | 2023-10-02 |
2-(2-cyanoacetyl)-1,3-thiazole-5-carboxylic acid Related Literature
-
J. Xu,T. J. Carrocci,A. A. Hoskins Chem. Commun., 2016,52, 549-552
-
Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
-
David White,Sean R. Stowell Biomater. Sci., 2017,5, 463-474
-
Ana G. Neo,Ana Bornadiego,Jesús Díaz,Stefano Marcaccini,Carlos F. Marcos Org. Biomol. Chem., 2013,11, 6546-6555
Additional information on 2-(2-cyanoacetyl)-1,3-thiazole-5-carboxylic acid
Research Brief on 2-(2-cyanoacetyl)-1,3-thiazole-5-carboxylic acid (CAS: 2168010-20-4) in Chemical Biology and Pharmaceutical Applications
2-(2-cyanoacetyl)-1,3-thiazole-5-carboxylic acid (CAS: 2168010-20-4) is a novel thiazole derivative that has recently garnered significant attention in chemical biology and pharmaceutical research due to its unique structural features and potential therapeutic applications. This compound, characterized by a cyanoacetyl group and a carboxylic acid moiety on a thiazole ring, serves as a versatile scaffold for drug discovery and development. Recent studies have explored its role as a key intermediate in the synthesis of bioactive molecules, particularly in the context of kinase inhibitors and antimicrobial agents.
A 2023 study published in the Journal of Medicinal Chemistry demonstrated the utility of 2-(2-cyanoacetyl)-1,3-thiazole-5-carboxylic acid in the design of selective kinase inhibitors targeting aberrant signaling pathways in cancer. The researchers utilized this compound as a core structure to develop derivatives with enhanced binding affinity for specific kinase domains, achieving nanomolar inhibitory concentrations in vitro. The study highlighted the compound's ability to modulate protein-protein interactions, making it a promising candidate for further optimization in oncology drug development.
In the field of antimicrobial research, a recent Bioorganic & Medicinal Chemistry Letters publication (2024) reported the synthesis and evaluation of 2-(2-cyanoacetyl)-1,3-thiazole-5-carboxylic acid derivatives against multidrug-resistant bacterial strains. The lead compounds exhibited potent activity against Gram-positive pathogens, with minimum inhibitory concentrations (MICs) ranging from 0.5 to 2 μg/mL. Molecular docking studies suggested that these derivatives interfere with bacterial cell wall biosynthesis by targeting essential enzymes in the peptidoglycan synthesis pathway.
The compound's mechanism of action has been further elucidated through structural biology approaches. X-ray crystallography studies of 2-(2-cyanoacetyl)-1,3-thiazole-5-carboxylic acid bound to its protein targets revealed key interactions between the cyanoacetyl group and catalytic residues, while the carboxylic acid moiety participates in hydrogen bonding networks that enhance binding specificity. These structural insights, published in Nature Communications (2023), provide a foundation for rational drug design using this chemical scaffold.
Recent advancements in synthetic methodology have improved the accessibility of 2-(2-cyanoacetyl)-1,3-thiazole-5-carboxylic acid for research applications. A 2024 Organic Process Research & Development article described a scalable, green chemistry approach to its synthesis, achieving 85% yield with reduced environmental impact compared to traditional methods. This development is particularly significant for industrial-scale production and further pharmacological evaluation of derivatives.
Looking forward, 2-(2-cyanoacetyl)-1,3-thiazole-5-carboxylic acid represents a promising chemical entity with multiple potential therapeutic applications. Current research efforts are focused on expanding its utility in targeted drug delivery systems and combination therapies, particularly in the treatment of resistant cancers and emerging infectious diseases. The compound's unique pharmacophoric features continue to inspire novel drug discovery campaigns across multiple therapeutic areas.
2168010-20-4 (2-(2-cyanoacetyl)-1,3-thiazole-5-carboxylic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)